Cas no 1227581-78-3 (2-nitro-3-(trifluoromethyl)benzoicacid)

• Product Name: 2-nitro-3-(trifluoromethyl)benzoicacid
• CAS No: 1227581-78-3
• MF: C₈H₄F₃NO₄
• MW: 235.116872787476
• MDL: MFCD16606324
• CID: 1066702
• PubChem ID: 57423396
• Update Time: 2025-06-11

2-nitro-3-(trifluoromethyl)benzoicacid Chemical and Physical Properties

Names and Identifiers

• 2-nitro-3-(trifluoromethyl)benzoicacid
• A890993
• SCHEMBL5195327
• SNRKODPBDWWCNL-UHFFFAOYSA-N
• ZB0408
• AKOS024464721
• 1227581-78-3
• 2-nitro-3-(trifluoromethyl)benzoic acid
• AMY17497
• MFCD16606324
• DB-093857

• MDL： MFCD16606324
• Inchi： 1S/C8H4F3NO4/c9-8(10,11)5-3-1-2-4(7(13)14)6(5)12(15)16/h1-3H,(H,13,14)
• InChI Key： SNRKODPBDWWCNL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(=O)O)C=1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 235.00924210g/mol
• Monoisotopic Mass: 235.00924210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.596±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-nitro-3-(trifluoromethyl)benzoicacid

Comprehensive Analysis of 2-Nitro-3-(trifluoromethyl)benzoic Acid (CAS No. 1227581-78-3): Properties, Applications, and Industry Trends

2-Nitro-3-(trifluoromethyl)benzoic acid (CAS 1227581-78-3) is a specialized aromatic carboxylic acid derivative gaining traction in pharmaceutical and agrochemical research. This compound features a nitro group and a trifluoromethyl group on its benzene ring, which contribute to its unique reactivity and applications. With the rise of fluorinated compounds in drug discovery, this molecule has become a subject of interest for its potential in designing bioactive intermediates.

The structural attributes of 2-nitro-3-(trifluoromethyl)benzoic acid make it valuable for medicinal chemistry applications. Researchers highlight its role in synthesizing small-molecule inhibitors targeting enzymes or receptors. Recent studies explore its utility in crop protection chemicals, leveraging the electron-withdrawing properties of the nitro and trifluoromethyl groups to enhance pesticidal activity. These applications align with the growing demand for sustainable agrochemicals and precision farming solutions.

From a synthetic perspective, CAS 1227581-78-3 serves as a versatile building block for heterocyclic compounds. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) enables the construction of complex architectures. Industry reports suggest its use in developing fluorescence probes, capitalizing on the nitroaromatic moiety’s photophysical properties. Such innovations resonate with trends in diagnostic imaging and material science.

Environmental and regulatory considerations for 2-nitro-3-(trifluoromethyl)benzoic acid are critical. While not classified as hazardous under major chemical inventories, proper handling protocols are recommended due to its reactive functional groups. The compound’s biodegradability and eco-toxicity profile are under evaluation, reflecting the broader shift toward green chemistry principles. Analytical methods like HPLC-MS are commonly employed for purity assessment, ensuring compliance with Good Manufacturing Practices (GMP).

Market insights reveal increasing procurement of CAS 1227581-78-3 by contract research organizations (CROs) and API manufacturers. Patent filings indicate its incorporation into next-generation therapeutics, particularly for metabolic disorders. As AI-driven drug discovery accelerates, computational models predict expanded utility for this scaffold in fragment-based drug design.

In summary, 2-nitro-3-(trifluoromethyl)benzoic acid exemplifies the convergence of structural innovation and industrial applicability. Its multifaceted roles—from pharmaceutical intermediates to agrochemical precursors—underscore its relevance in modern chemistry. Future research may explore its catalytic applications or polymeric derivatives, further solidifying its position in specialty chemicals.